Cas no 847398-55-4 (3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 847398-55-4
• MF: C₁₈H₁₄ClN₃O₂
• MW: 339.775662899017
• CID: 6098745
• PubChem ID: 4622531
• Update Time: 2025-06-15

3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 3-(4-chlorophenyl)-6-(indolin-1-yl)pyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-
• SMR000320084
• MLS000419313
• SR-01000132818-1
• SR-01000132818
• 847398-55-4
• F0662-0475
• HMS2600H08
• CHEMBL1460528
• 3-(4-chlorophenyl)-6-(2,3-dihydroindol-1-yl)-1H-pyrimidine-2,4-dione
• AKOS002051416

• Inchi： 1S/C18H14ClN3O2/c19-13-5-7-14(8-6-13)22-17(23)11-16(20-18(22)24)21-10-9-12-3-1-2-4-15(12)21/h1-8,11H,9-10H2,(H,20,24)
• InChI Key： ZFDPXSLMXYKXDQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N2C3=C(C=CC=C3)CC2)=CC(=O)N1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 339.0774544g/mol
• Monoisotopic Mass: 339.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 847398-55-4) and Its Emerging Applications in Chemical Biology

The compound 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 847398-55-4) represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The synergistic combination of a chlorophenyl group and an indole moiety with a tetrahydropyrimidine core imparts unique pharmacological properties that make it a promising candidate for further exploration.

Recent studies have highlighted the compound's relevance in the development of novel therapeutic agents. The presence of the 4-chlorophenyl substituent is particularly noteworthy, as it has been shown to modulate receptor binding affinity and metabolic stability. This feature is critical in drug design, where optimizing these parameters can significantly enhance efficacy and reduce off-target effects. Furthermore, the 2,3-dihydro-1H-indol-1-yl group contributes to the molecule's ability to interact with biological targets in a highly specific manner. This dual functionality has been exploited in the design of molecules that exhibit potent activity against a range of diseases.

The tetrahydropyrimidine-2,4-dione scaffold is another key structural element that underpins the compound's biological activity. This motif is well-documented for its role in inhibiting key enzymes involved in cancer progression and inflammation. By targeting these pathways, the compound demonstrates potential as an anti-cancer and anti-inflammatory agent. Preliminary in vitro studies have revealed that it can selectively inhibit enzymes such as kinase C (PKC) and cyclin-dependent kinases (CDKs), which are aberrantly activated in various malignancies.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier (BBB). The optimization of molecular properties to enhance BBB penetration is a major challenge in drug development. The structural features of 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have been fine-tuned to facilitate this process. This capability opens up new avenues for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease, where therapeutic intervention is often hindered by poor drug delivery.

Advances in computational chemistry have further accelerated the discovery and optimization of this compound. Molecular modeling techniques have been employed to predict binding interactions with biological targets at an atomic level of detail. These simulations have provided valuable insights into how modifications to the core structure can enhance potency and selectivity. For instance, computational studies have identified that introducing additional hydroxyl groups into the tetrahydropyrimidine ring can improve solubility while maintaining high affinity for target enzymes.

The synthesis of 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione represents another area of innovation within synthetic organic chemistry. Multi-step synthetic routes have been developed that leverage transition metal catalysis to achieve high yields with minimal byproducts. These methods are not only efficient but also environmentally sustainable, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In vivo studies have begun to validate the preclinical findings observed with this compound. Animal models have demonstrated that it can effectively inhibit tumor growth while exhibiting low toxicity profiles. These results are particularly encouraging given the challenges associated with developing new anti-cancer agents that can overcome resistance mechanisms without causing severe side effects. Further research is ongoing to explore combination therapies that could amplify therapeutic benefits.

The potential applications of 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione extend beyond oncology. Its ability to modulate inflammatory pathways has led to investigations into its use as an anti-arthritis agent. Chronic inflammatory conditions such as rheumatoid arthritis (RA) are characterized by elevated levels of pro-inflammatory cytokines like TNF-alpha and IL-beta. By inhibiting key signaling molecules involved in these pathways, 847398-55-4 shows promise in alleviating symptoms associated with these conditions.

Future directions for research on this compound include exploring its role in neurodegenerative diseases. The interaction between neuroinflammation and oxidative stress has been implicated in conditions such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Preliminary data suggest that it may modulate both processes simultaneously, offering a multifaceted approach to treating these devastating illnesses.

The integration of cutting-edge technologies such as CRISPR gene editing and mRNA therapeutics presents an exciting frontier for leveraging compounds like 3-(4-chlorophenyl)-6-(2,3-dihydro-1H-indol-1-yıl)-1, 23, 34-tetrahydropyrimidine -24 -dione . By combining small molecule drugs with gene-based therapies, researchers aim to develop personalized medicine approaches that address underlying genetic predispositions contributing to disease susceptibility.

In conclusion, 847398 -55 -54 is a versatile molecule with significant potential across multiple therapeutic areas。 Its unique structural features enable it to interact selectively with biological targets while exhibiting favorable pharmacokinetic properties。 As our understanding of disease mechanisms continues to evolve， so too will our ability to harness compounds like this one for treating complex illnesses。 The ongoing research efforts underscore its importance as a cornerstone of modern medicinal chemistry。